Cas no 1798040-26-2 (AVEJJHORGKJXBO-UHFFFAOYSA-N)

• Product Name: AVEJJHORGKJXBO-UHFFFAOYSA-N
• CAS No: 1798040-26-2
• MF: C₁₅H₂₀N₄O
• MW: 272.345502853394
• CID: 5374919
• Update Time: 2025-06-06

AVEJJHORGKJXBO-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• AVEJJHORGKJXBO-UHFFFAOYSA-N

• Inchi： 1S/C15H20N4O/c1-10-7-13-16-8-11-9-18(14(20)15(2,3)4)6-5-12(11)19(13)17-10/h7-8H,5-6,9H2,1-4H3
• InChI Key： AVEJJHORGKJXBO-UHFFFAOYSA-N
• SMILES： O=C(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N1C([H])([H])C2C([H])=NC3=C([H])C(C([H])([H])[H])=NN3C=2C([H])([H])C1([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on AVEJJHORGKJXBO-UHFFFAOYSA-N

Comprehensive Analysis of CAS No 1798040-26-2 and AVEJJHORGKJXBO-UHFFFAOYSA-N: Properties, Applications, and Industry Trends

In the rapidly evolving field of chemical research, CAS No 1798040-26-2 and its associated product identifier AVEJJHORGKJXBO-UHFFFAOYSA-N have garnered significant attention due to their unique molecular properties and potential applications. This compound, often referenced in academic and industrial contexts, exemplifies the intersection of innovation and practicality in modern chemistry. Researchers and manufacturers alike are keen to explore its characteristics, driven by the growing demand for high-performance materials and sustainable chemical solutions.

The CAS No 1798040-26-2 is a specialized chemical entity with a distinct structural framework, making it a subject of interest in fields such as pharmaceutical intermediates, advanced material science, and catalysis. Its InChIKey, AVEJJHORGKJXBO-UHFFFAOYSA-N, serves as a critical identifier for databases and regulatory documentation, ensuring precise tracking and compliance in global supply chains. As industries prioritize green chemistry and circular economy principles, this compound's potential for low environmental impact synthesis routes is a key focus area.

Recent trends highlight the compound's relevance in addressing energy storage challenges, particularly in the development of next-generation batteries and electrochemical devices. With the rise of electric vehicles (EVs) and renewable energy systems, CAS No 1798040-26-2 is being investigated for its role in enhancing electrode stability and ionic conductivity. These applications align with broader societal shifts toward carbon neutrality and sustainable technology, making it a timely topic for discussion.

From a synthetic perspective, the compound's molecular stability and functional group versatility offer opportunities for customization in drug discovery and material engineering. Its AVEJJHORGKJXBO-UHFFFAOYSA-N identifier ensures accurate cross-referencing in cheminformatics platforms, facilitating collaboration across research institutions. Notably, the compound's compatibility with biodegradable polymers has sparked interest in eco-friendly packaging innovations, addressing consumer demand for plastic alternatives.

In the context of digital transformation, the integration of AI-driven molecular modeling has accelerated the exploration of CAS No 1798040-26-2's properties. Computational tools now enable researchers to predict its thermodynamic behavior and reaction pathways with unprecedented accuracy. This synergy between experimental chemistry and machine learning underscores the compound's role in shaping the future of smart manufacturing and Industry 4.0.

Regulatory and safety profiles of CAS No 1798040-26-2 are also under scrutiny, as global standards for chemical transparency and workplace safety become more stringent. The AVEJJHORGKJXBO-UHFFFAOYSA-N identifier plays a pivotal role in harmonizing data across REACH and GHS frameworks, ensuring compliance without compromising innovation. This dual focus on performance and safety resonates with industries navigating ESG (Environmental, Social, and Governance) criteria.

Looking ahead, the compound's potential in personalized medicine and nanotechnology is being explored, with preliminary studies suggesting utility in targeted drug delivery systems. As the scientific community continues to decode its capabilities, CAS No 1798040-26-2 and its AVEJJHORGKJXBO-UHFFFAOYSA-N identifier will remain integral to advancements in life sciences and advanced manufacturing. Its trajectory reflects the dynamic interplay between molecular innovation and real-world applications, positioning it as a cornerstone of 21st-century chemical research.